![molecular formula C22H23FN2O2 B4066273 1-(cyclopropylcarbonyl)-N-(3'-fluoro-4-biphenylyl)-3-piperidinecarboxamide](/img/structure/B4066273.png)
1-(cyclopropylcarbonyl)-N-(3'-fluoro-4-biphenylyl)-3-piperidinecarboxamide
Overview
Description
1-(cyclopropylcarbonyl)-N-(3'-fluoro-4-biphenylyl)-3-piperidinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential application in the field of medicine. This compound has shown promising results in scientific studies, and researchers are exploring its potential uses in various medical applications. In
Scientific Research Applications
Synthetic Methodologies and Reactions
One study outlines a high-yield synthetic method for a related compound, N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, synthesized via multi-step reactions, showcasing the compound's synthetic accessibility and potential for further functionalization (Zhou et al., 2021). This research highlights the compound's relevance in synthetic organic chemistry, providing a foundation for developing novel derivatives with potential biological activities.
Another study details the synthesis of 7-substituted 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids as antibacterial agents, illustrating the compound's versatility and its potential use in creating new antimicrobial agents (Miyamoto et al., 1987). This work demonstrates the broader applicability of the core structure in medicinal chemistry.
Pharmacological Potentials
Research into the photochemistry of ciprofloxacin, a structurally related quinolone antibiotic, reveals insights into the stability and reactivity of similar compounds under irradiation, which could inform the development of safer and more effective therapeutic agents (Mella et al., 2001). This investigation into the compound's photochemical behavior could have implications for its stability and safety profile.
Studies on the synthesis and antimicrobial activity of fluoroquinolone-based 4-thiazolidinones, including derivatives of 1-cyclopropyl-6-fluoro-7-[4-(4-methoxyphenylpiperazin-1-yl]-4-oxo-1,4-dihydroquinoline, highlight the compound's potential as a scaffold for developing new antimicrobial agents (Patel & Patel, 2010). This research supports the compound's relevance in addressing antibiotic resistance.
properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-[4-(3-fluorophenyl)phenyl]piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O2/c23-19-5-1-3-17(13-19)15-8-10-20(11-9-15)24-21(26)18-4-2-12-25(14-18)22(27)16-6-7-16/h1,3,5,8-11,13,16,18H,2,4,6-7,12,14H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAUSYSQLWDPSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2CC2)C(=O)NC3=CC=C(C=C3)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylcarbonyl)-N-(3'-fluoro-4-biphenylyl)-3-piperidinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.